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Compound of Interest

Compound Name: N,3,5-trihydroxybenzamide

CAS No.: 30697-84-8

Cat. No.: B1628004

Get Quote

An In-depth Technical Guide to N,3,5-Trihydroxybenzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N,3,5-trihydroxybenzamide, a

hydroxamic acid derivative of significant interest in medicinal chemistry. While direct literature

on this specific isomer is emerging, its structural motifs—a 3,5-dihydroxyphenyl (resorcinol)

core and a hydroxamic acid functional group—are well-established pharmacophores. This

document synthesizes available data with established principles of organic synthesis and

medicinal chemistry to serve as a foundational resource. We will cover the compound's

chemical identity, propose a robust synthetic pathway with detailed protocols, discuss methods

for its characterization, and explore its potential therapeutic applications based on structure-

activity relationships. This guide is designed to equip researchers and drug development

professionals with the technical knowledge and practical methodologies required to investigate

N,3,5-trihydroxybenzamide and its derivatives as potential therapeutic agents.
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N,3,5-Trihydroxybenzamide, also known by its IUPAC name 3,5-dihydroxybenzohydroxamic

acid, is a small organic molecule that combines the structural features of a phenol and a

hydroxamic acid.[1] The hydroxamic acid moiety (-CONHOH) is a powerful metal-chelating

group, making it a cornerstone for the design of various enzyme inhibitors.[2] The 3,5-dihydroxy

substitution pattern on the aromatic ring is known to contribute to antioxidant properties and

interactions with biological targets.[3][4]

Property Value Source

CAS Number

Not explicitly assigned; often

cataloged under its IUPAC

name or by vendors.

-

IUPAC Name

3,5-

Dihydroxybenzohydroxamic

acid

[1]

Preferred IUPAC Name N,3,5-Trihydroxybenzamide [1]

Molecular Formula C₇H₇NO₄ [1]

Molecular Weight 169.136 g/mol [1]

Canonical SMILES
ONC(=O)C1=CC(O)=CC(O)=C

1
[1]

InChIKey
OHKFEVMKEGNRCR-

UHFFFAOYSA-N
[1]

Appearance
Expected to be a solid powder

or crystals.
Inferred

Solubility

Expected to be soluble in polar

organic solvents like methanol,

ethanol, and DMSO.

Inferred

Synthesis and Purification
The synthesis of N,3,5-trihydroxybenzamide is logically approached via a two-step process

starting from the commercially available 3,5-dihydroxybenzoic acid. The core principle involves
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the activation of the carboxylic acid, followed by nucleophilic substitution with hydroxylamine.[2]

[5] This method is favored as it prevents the formation of unwanted byproducts that could arise

from direct condensation.

Fig 1. Proposed synthetic workflow for N,3,5-trihydroxybenzamide.

Experimental Protocol: Two-Step Synthesis
This protocol is adapted from established methods for synthesizing hydroxamic acids from their

corresponding carboxylic acids.[2][5]

Step 1: Synthesis of Methyl 3,5-dihydroxybenzoate (Ester Intermediate)

Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 10.0 g (64.9

mmol) of 3,5-dihydroxybenzoic acid in 150 mL of anhydrous methanol.

Catalysis: Carefully add 1 mL of concentrated sulfuric acid dropwise to the stirring solution.

The acid acts as a catalyst for the Fischer esterification.

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction

should be monitored by Thin-Layer Chromatography (TLC) until the starting material is

consumed.

Work-up: After cooling to room temperature, neutralize the catalyst by slowly adding a

saturated solution of sodium bicarbonate until effervescence ceases.

Isolation: Remove the methanol under reduced pressure using a rotary evaporator. The

resulting aqueous residue can be extracted three times with ethyl acetate. Combine the

organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield

the crude methyl 3,5-dihydroxybenzoate. This intermediate can be purified by

recrystallization from an ethanol/water mixture if necessary.

Step 2: Formation of N,3,5-Trihydroxybenzamide

Hydroxylamine Preparation: In a separate flask, prepare a fresh solution of hydroxylamine.

Dissolve 1.2 equivalents of hydroxylamine hydrochloride in methanol, and add 1.2

equivalents of a methanolic solution of a strong base (e.g., potassium hydroxide). The

precipitation of KCl indicates the formation of free hydroxylamine. Filter off the salt.
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Reaction: Dissolve the crude methyl 3,5-dihydroxybenzoate from Step 1 in methanol. Slowly

add the prepared hydroxylamine solution to the ester solution.

Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be

monitored by TLC. A colorimetric test can also be used: a small aliquot of the reaction

mixture will turn a deep burgundy color upon addition of an acidic solution of ferric chloride

(FeCl₃) if the hydroxamic acid is present.

Isolation and Purification: Once the reaction is complete, acidify the mixture with dilute HCl to

a pH of ~3-4. This will precipitate the crude N,3,5-trihydroxybenzamide. Collect the solid by

filtration, wash with cold water, and dry. The primary method for purification is

recrystallization, often from an ethanol/water or methanol/water solvent system.[5]

Potential Therapeutic Applications and Biological
Rationale
The therapeutic potential of N,3,5-trihydroxybenzamide can be inferred from its constituent

functional groups. The molecule serves as a scaffold for developing agents that target a variety

of biological processes.
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Fig 2. Structure-Activity Relationship (SAR) diagram for N,3,5-trihydroxybenzamide.

Enzyme Inhibition: Hydroxamic acids are classic zinc-binding groups and are featured in

several FDA-approved drugs that inhibit metalloenzymes, most notably histone deacetylases

(HDACs).[2] The N,3,5-trihydroxybenzamide scaffold is therefore a prime candidate for
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developing novel HDAC inhibitors for oncology applications. Furthermore, dihydroxybenzene

structures are known to inhibit tyrosinase, a key enzyme in melanin production, suggesting

potential applications in treating hyperpigmentation.[3]

Antioxidant Activity: Phenolic compounds, especially those with multiple hydroxyl groups like

the resorcinol moiety in this molecule, are potent antioxidants.[4] They can neutralize harmful

free radicals through hydrogen atom donation. This property is foundational to developing

agents that can mitigate oxidative stress, a pathological component of numerous diseases

including neurodegeneration and cardiovascular disease.

Iron Chelation: The hydroxamic acid group is a strong chelator of ferric iron (Fe³⁺). This has

led to the development of hydroxamic acid-based drugs for treating iron overload conditions.

[2][6] Derivatives of N,3,5-trihydroxybenzamide could be explored for similar therapeutic

purposes.

Key Experimental Protocols for Biological
Evaluation
To validate the therapeutic potential, standardized in vitro assays are essential. The following

protocols provide a framework for initial screening.

Protocol: DPPH Free Radical Scavenging Assay
(Antioxidant Activity)
This assay quantifies the ability of a compound to act as a free radical scavenger. It is based

on the reduction of the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[4][7]

Preparation: Prepare a stock solution of the test compound (N,3,5-trihydroxybenzamide) in

methanol. Prepare a series of dilutions to determine the IC₅₀ value. Ascorbic acid or Trolox

should be used as a positive control.

Assay: In a 96-well plate, add 100 µL of a methanolic solution of DPPH (typically ~0.1 mM)

to 100 µL of each compound dilution.

Incubation: Incubate the plate in the dark at room temperature for 30 minutes.
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Measurement: Measure the absorbance at ~517 nm using a microplate reader. The

decrease in absorbance corresponds to the reduction of the DPPH radical.

Calculation: The percentage of scavenging activity is calculated using the formula:

[(A_control - A_sample) / A_control] * 100, where A_control is the absorbance of the DPPH

solution without the sample.
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Fig 3. Workflow for the DPPH antioxidant activity assay.

Conclusion and Future Directions
N,3,5-trihydroxybenzamide is a molecule with significant, albeit largely unexplored,

therapeutic potential. Its synthesis is straightforward from common starting materials, and its

structure contains validated pharmacophores for enzyme inhibition and antioxidant activity. This

guide provides the foundational chemical and biological framework for its investigation.

Future research should focus on:

Definitive Synthesis and Characterization: Executing the proposed synthesis and performing

full spectroscopic characterization (NMR, IR, MS) to create a public reference standard.

In Vitro Screening: Systematically screening the compound against a panel of

metalloenzymes (especially HDACs and tyrosinase) and in various antioxidant assays.

Derivative Synthesis: Using the N,3,5-trihydroxybenzamide scaffold as a starting point for

creating a library of derivatives to conduct structure-activity relationship (SAR) studies and

optimize potency and selectivity for specific biological targets.

By leveraging the principles and protocols outlined herein, the scientific community can

effectively unlock the potential of this promising chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24727415/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Basic_Principles_of_Organic_Chemistry(Roberts_and_Caserio)/24%3A_Organonitrogen_Compounds_II_-_Amides_Nitriles_Nitro_Compounds/24.03%3A_Synthesis_of_Amides
https://www.mdpi.com/2076-3921/11/1/141
https://www.benchchem.com/product/b1628004?utm_src=pdf-custom-synthesis#bc-rfq
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/phenols/mm1382
https://pmc.ncbi.nlm.nih.gov/articles/PMC8412920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8412920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10794188/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10794188/
https://www.researchgate.net/publication/354399935_Plant-Derived_and_Dietary_Hydroxybenzoic_Acids-A_Comprehensive_Study_of_Structural_Anti-Pro-Oxidant_Lipophilic_Antimicrobial_and_Cytotoxic_Activity_in_MDA-MB-231_and_MCF-7_Cell_Lines
https://pdf.benchchem.com/103/common_impurities_in_N_3_dihydroxybenzamide_synthesis_and_their_removal.pdf
https://pdf.benchchem.com/103/Application_of_N_3_dihydroxybenzamide_in_Drug_Discovery_A_Detailed_Overview.pdf
https://www.mdpi.com/1420-3049/22/12/2169
https://www.benchchem.com/product/b1628004/docs#n-3-5-trihydroxybenzamide-cas-number
https://www.benchchem.com/product/b1628004/docs#n-3-5-trihydroxybenzamide-cas-number
https://www.benchchem.com/product/b1628004/docs#n-3-5-trihydroxybenzamide-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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